Cas no 106000-45-7 ([1,4,7,10,13,16]Hexaoxacyclooctadecino[2,3-f:11,12-f']bisbenzothiazole-2,14-diamine,6,7,9,10,18,19,21,22-octahydro- (9CI))

• Product Name: [1,4,7,10,13,16]Hexaoxacyclooctadecino[2,3-f:11,12-f']bisbenzothiazole-2,14-diamine,6,7,9,10,18,19,21,22-octahydro- (9CI)
• CAS No: 106000-45-7
• MF: C₂₂H₂₄N₄O₆S₂
• MW: 504.579162597656
• CID: 217417
• PubChem ID: 60066
• Update Time: 2025-04-19

[1,4,7,10,13,16]Hexaoxacyclooctadecino[2,3-f:11,12-f']bisbenzothiazole-2,14-diamine,6,7,9,10,18,19,21,22-octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,4,7,10,13,16]Hexaoxacyclooctadecino[2,3-f:11,12-f']bisbenzothiazole-2,14-diamine,6,7,9,10,18,19,21,22-octahydro- (9CI)
• BRN 4831402
• DTXSID80147462
• Cis-2,14-Diaminodibenzo[d]thiazolo(6,5-b
• 106000-45-7
• J-520064
• (1,4,7,10,13,16)Hexaoxacyclooctadecino(2,3-f:11,12-f')bisbenzothiazole-2,14-diamine, 6,7,9,10,18,19,21,22-octahydro-
• cis-2,14-Diaminodibenzothiazolo(6,5-b;6,5-k)-18-crown-6

• Inchi： 1S/C22H24N4O6S2/c23-21-25-13-9-15-17(11-19(13)33-21)32-8-4-28-2-6-30-16-10-14-20(34-22(24)26-14)12-18(16)31-7-3-27-1-5-29-15/h9-12H,1-8H2,(H2,23,25)(H2,24,26)
• InChI Key： XZYSFYOWJFAIRH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C3C(=CC1=2)OCCOCCOC1C=C2C(=CC=1OCCOCCO3)SC(N)=N2

Computed Properties

• Exact Mass: 504.11392
• Monoisotopic Mass: 504.11372685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 133.2